![molecular formula C12H20Cl2N2 B170269 1-Benzyl-1,4-diazepane dihydrochloride CAS No. 199672-26-9](/img/structure/B170269.png)
1-Benzyl-1,4-diazepane dihydrochloride
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Overview
Description
1-Benzyl-1,4-diazepane dihydrochloride is a chemical compound with the molecular formula C12H20Cl2N2 . It is not intended for human or veterinary use and is typically used for research purposes.
Synthesis Analysis
Benzodiazepines, which include this compound, are commonly found in biologically active compounds and pharmaceutical agents . A highly efficient synthetic method for benzodiazepine has been reported, which involves a ppm-level Pd-catalysed carbonylative coupling of iodobenzene with terminal alkynes to afford 1,3-ynones as key intermediates and a subsequent Cp2TiCl2/m-phthalic acid/ethanol-catalysed cyclocondensation in one-pot conditions .Molecular Structure Analysis
The molecular structure of this compound consists of 12 carbon atoms, 20 hydrogen atoms, 2 chlorine atoms, and 2 nitrogen atoms .Chemical Reactions Analysis
1,4-Diazepines, including this compound, are two nitrogen-containing seven-membered heterocyclic compounds associated with a wide range of biological activities . Scientists have been actively involved in the synthesis, reactions, and biological evaluation of 1,4-diazepines for several decades .Scientific Research Applications
Synthesis and Biological Significance
1,4-Diazepines, including compounds like 1-Benzyl-1,4-diazepane dihydrochloride, are two nitrogen-containing seven-membered heterocyclic compounds recognized for a wide spectrum of biological activities. They hold significant value in medicinal chemistry due to their diverse pharmacological properties. Researchers have been engaged in the synthesis, reactions, and biological evaluation of 1,4-diazepines for decades, reflecting their importance. These compounds exhibit a range of biological activities, such as antipsychotic, anxiolytic, anthelmintic, anticonvulsant, antibacterial, antifungal, and anticancer properties. This broad spectrum of activities underscores their potential utility in pharmaceutical applications. 1,4-Diazepine derivatives with pronounced biological activities are promising candidates for further exploration and development in drug discovery and development (Rashid et al., 2019).
Environmental Impact and Transformation
The environmental occurrence and fate of benzodiazepine derivatives, closely related to this compound, have been a subject of interest. These compounds are prescribed in large quantities worldwide, potentially acting as emerging environmental contaminants. Research has focused on their presence in wastewater, surface water, and their removal during water treatment processes. Studies reveal the recalcitrant nature of benzodiazepine derivatives, highlighting the need for effective removal techniques, such as biological treatment combined with photochemical treatment and adsorption to activated carbon, to mitigate their environmental impact. This research area is critical for understanding and managing the environmental risks associated with the widespread use of benzodiazepines (Kosjek et al., 2012).
Synthesis from O-Phenylenediamines
O-Phenylenediamines serve as precursors for the synthesis of a variety of heterocyclic compounds, including benzodiazepines. The condensation of o-phenylenediamines with different electrophilic reagents facilitates the synthesis of benzodiazepines, highlighting the versatility and utility of o-phenylenediamines in heterocyclic chemistry. This approach offers a strategic pathway for generating benzodiazepine derivatives, contributing to the expansion of available compounds for further biological and pharmaceutical evaluation. The synthesis of benzodiazepines from o-phenylenediamines exemplifies the synthetic flexibility and potential for producing biologically active compounds within this chemical class (Ibrahim, 2011).
Mechanism of Action
- Role : RND pumps are efflux transporters that actively extrude antibiotics from bacterial cells, contributing to multidrug resistance .
- The inner membrane protein AcrB catalyzes drug/H+ antiport and is responsible for drug selectivity .
- 1-BD’s action leads to increased susceptibility to antibiotics and greater accumulation of ethidium bromide in efflux pump-overexpressing E. coli .
Target of Action
Mode of Action
Biochemical Pathways
Result of Action
Future Directions
Benzodiazepines, including 1-Benzyl-1,4-diazepane dihydrochloride, have significant importance due to their biological activities like antipsychotic, anxiolytic, anthelmintic, anticonvulsant, antibacterial, antifungal, and anticancer . Therefore, 1,4-diazepine derivatives with significant biological activities could be explored for potential use in the pharmaceutical industries .
properties
IUPAC Name |
1-benzyl-1,4-diazepane;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2.2ClH/c1-2-5-12(6-3-1)11-14-9-4-7-13-8-10-14;;/h1-3,5-6,13H,4,7-11H2;2*1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFWUOEIJRTXLJT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCN(C1)CC2=CC=CC=C2.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20Cl2N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30590449 |
Source
|
Record name | 1-Benzyl-1,4-diazepane--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30590449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
199672-26-9 |
Source
|
Record name | 1-Benzyl-1,4-diazepane--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30590449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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